Cas no 1805091-03-5 (4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1805091-03-5
• MF: C₈H₂ClF₅N₂O₄
• MW: 320.557498455048
• CID: 4843624
• Update Time: 2025-11-06

4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H2ClF5N2O4/c9-5(17)2-1-15-7(20-8(12,13)14)4(16(18)19)3(2)6(10)11/h1,6H
• InChI Key： FMPBCUVJABCXEH-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(=C1C(F)F)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.3
• Topological Polar Surface Area: 85

Additional information on 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1805091-03-5)

The compound 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1805091-03-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride is its potential in drug discovery. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in modern pharmaceutical design. Recent trends in AI-driven drug development have further highlighted the importance of such fluorinated intermediates, as they are often used in high-throughput screening and computational chemistry.

In the agrochemical sector, this compound is explored for its utility in creating next-generation pesticides. The nitro and trifluoromethoxy groups contribute to its pesticidal activity, making it a candidate for sustainable agriculture solutions. With increasing global focus on food security and environmental safety, researchers are actively investigating its efficacy and environmental impact.

The synthesis of 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride involves multi-step organic reactions, often requiring precise temperature control and anhydrous conditions. Its carbonyl chloride moiety makes it highly reactive, enabling it to form amides, esters, and other derivatives with ease. This reactivity is particularly valuable in medicinal chemistry, where it serves as a building block for targeted drug delivery systems.

From an industrial perspective, the demand for fluorinated pyridines like this compound is rising due to their versatility. Companies specializing in custom synthesis and contract research often list it in their catalogs, catering to the needs of biotech startups and academic labs. Its CAS No. 1805091-03-5 is frequently queried in chemical databases, reflecting its relevance in contemporary research.

Environmental and safety considerations are also paramount when working with 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride. Proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are essential to ensure safe laboratory practices. Regulatory compliance with REACH and FDA guidelines further underscores its controlled use in industrial settings.

In summary, 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1805091-03-5) represents a critical tool in advancing life sciences and material innovation. Its multifaceted applications, combined with the growing emphasis on green chemistry and precision medicine, ensure its continued prominence in scientific discourse.